
Technical Guide: Molecular Weight of 3-Methyl-
2-buten-1-yl Thiolacetate-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Methyl-2-buten-1-yl

Thiolacetate-d6

Cat. No.: B562250 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical summary of the molecular weight and related

properties of the deuterated compound 3-Methyl-2-buten-1-yl Thiolacetate-d6, a labeled

precursor to 3-Methyl-2-butenyl-1-thiol. Comparative data for the non-deuterated analogue is

also presented.

Data Presentation: Molecular Properties
The quantitative molecular data for both the deuterated and non-deuterated forms of 3-Methyl-

2-buten-1-yl Thiolacetate are summarized below. The inclusion of six deuterium atoms

significantly increases the molecular weight of the parent compound.

Property
3-Methyl-2-buten-1-yl
Thiolacetate

3-Methyl-2-buten-1-yl
Thiolacetate-d6

CAS Number 33049-93-3 1189502-84-8

Molecular Formula C₇H₁₂OS[1][2] C₇H₆D₆OS[3][4]

Molecular Weight ( g/mol ) 144.23[1][2] 150.27[3][4]

Isotopic Label None Deuterium (d6)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b562250?utm_src=pdf-interest
https://www.benchchem.com/product/b562250?utm_src=pdf-body
https://www.scbt.com/p/3-methyl-2-buten-1-yl-thiolacetate-33049-93-3
https://www.scbt.com/fr/p/3-methyl-2-buten-1-yl-thiolacetate-33049-93-3
https://www.scbt.com/p/3-methyl-2-buten-1-yl-thiolacetate-d6
https://isotope.bocsci.com/product/3-methyl-2-buten-1-yl-thiolacetate-d6-cas-1189502-84-8-241465.html
https://www.scbt.com/p/3-methyl-2-buten-1-yl-thiolacetate-33049-93-3
https://www.scbt.com/fr/p/3-methyl-2-buten-1-yl-thiolacetate-33049-93-3
https://www.scbt.com/p/3-methyl-2-buten-1-yl-thiolacetate-d6
https://isotope.bocsci.com/product/3-methyl-2-buten-1-yl-thiolacetate-d6-cas-1189502-84-8-241465.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Molecular weights are based on the most common isotopes and may vary slightly based

on the specific isotopic composition of the source materials.

Experimental Protocols
This document serves as a technical data summary. The molecular weights presented are

calculated based on the standard atomic weights of the constituent elements as established by

IUPAC. For experimental determination of molecular weight, techniques such as mass

spectrometry (MS) would be employed, calibrated with appropriate standards. The d6-labeled

compound is suitable for use as an internal standard in quantitative GC-MS or LC-MS analyses

for aroma profiling and flavor chemistry.[4]

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the elemental composition

and the resulting molecular weight for 3-Methyl-2-buten-1-yl Thiolacetate-d6.

Molecular Formula
C₇H₆D₆OS

Elemental Composition

Carbon (C): 7
Hydrogen (H): 6
Deuterium (D): 6
Oxygen (O): 1
Sulfur (S): 1

leads to

Calculated Molecular Weight

150.27 g/mol

are used to calculate

Standard Atomic Weights

C: ~12.011
H: ~1.008
D: ~2.014

O: ~15.999
S: ~32.065

are used to calculate

Click to download full resolution via product page

Fig. 1: Calculation workflow for molecular weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://isotope.bocsci.com/product/3-methyl-2-buten-1-yl-thiolacetate-d6-cas-1189502-84-8-241465.html
https://www.benchchem.com/product/b562250?utm_src=pdf-body
https://www.benchchem.com/product/b562250?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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